![molecular formula C21H19NO5 B5492263 methyl 1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-indole-3-carboxylate](/img/structure/B5492263.png)
methyl 1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-indole-3-carboxylate
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Overview
Description
Methyl 1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-indole-3-carboxylate (MDA-19) is a synthetic cannabinoid that has gained significant interest in the scientific community due to its potential therapeutic properties. This compound was first synthesized in 2004 by researchers at the University of Connecticut and has since been studied extensively for its effects on the endocannabinoid system.
Mechanism of Action
Methyl 1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-indole-3-carboxylate acts as a selective agonist for the cannabinoid receptor type 2 (CB2), which is primarily expressed in immune cells and peripheral tissues. Activation of the CB2 receptor has been shown to have a wide range of therapeutic effects, including anti-inflammatory, analgesic, and anti-cancer properties.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the regulation of immune function, the inhibition of cancer cell growth, and the reduction of inflammation and pain. This compound has also been shown to have neuroprotective effects, particularly in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One of the main advantages of methyl 1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-indole-3-carboxylate is its selectivity for the CB2 receptor, which allows for more targeted therapeutic effects without the unwanted side effects associated with non-selective cannabinoid agonists. However, one limitation of this compound is its relatively low potency compared to other synthetic cannabinoids, which may limit its effectiveness in certain applications.
Future Directions
There are a number of potential future directions for research on methyl 1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-indole-3-carboxylate, including the development of more potent and selective CB2 agonists, the investigation of its potential use in the treatment of neurodegenerative diseases, and the exploration of its effects on other physiological systems beyond the endocannabinoid system. Additionally, further research is needed to fully understand the mechanisms underlying this compound's therapeutic effects and to optimize its dosing and delivery for clinical use.
Synthesis Methods
Methyl 1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-indole-3-carboxylate is synthesized through a multistep process that involves the reaction of 3,4-dimethoxybenzaldehyde with indole-3-carboxylic acid to form an intermediate compound. This intermediate is then reacted with acetic anhydride to form the final product, this compound.
Scientific Research Applications
Methyl 1-[3-(3,4-dimethoxyphenyl)acryloyl]-1H-indole-3-carboxylate has been studied extensively for its potential therapeutic properties, particularly in the treatment of cancer, inflammation, and pain. Research has shown that this compound has potent anti-inflammatory and anti-cancer effects, and may also have neuroprotective properties.
properties
IUPAC Name |
methyl 1-[(E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]indole-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NO5/c1-25-18-10-8-14(12-19(18)26-2)9-11-20(23)22-13-16(21(24)27-3)15-6-4-5-7-17(15)22/h4-13H,1-3H3/b11-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHCZODNPSGPFSA-PKNBQFBNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=CC(=O)N2C=C(C3=CC=CC=C32)C(=O)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=C/C(=O)N2C=C(C3=CC=CC=C32)C(=O)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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